Cas no 2229245-50-3 ({1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol)

• Product Name: {1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol
• CAS No: 2229245-50-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6121497
• PubChem ID: 165716468
• Update Time: 2025-10-29

{1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol
• 2229245-50-3
• EN300-1791191
• {1-[(2,4-dimethyl-1H-pyrrol-3-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C11H17NO/c1-8-6-12-9(2)10(8)5-11(7-13)3-4-11/h6,12-13H,3-5,7H2,1-2H3
• InChI Key： CSWDZGFGWZOPTM-UHFFFAOYSA-N
• SMILES： OCC1(CC2C(C)=CNC=2C)CC1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36Ų

Additional information on {1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol

Introduction to {1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol (CAS No. 2229245-50-3)

{1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol (CAS No. 2229245-50-3) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, often referred to as a pyrrole derivative, is characterized by its cyclopropyl and methanol functional groups, which contribute to its chemical stability and reactivity.

The pyrrole ring is a fundamental building block in many natural products and pharmaceuticals, known for its ability to form stable complexes with metal ions and its involvement in various biological processes. The presence of the methylcyclopropyl group in this compound adds an additional layer of complexity, influencing its conformational flexibility and interactions with biological targets.

Recent studies have highlighted the potential of {1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, {1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol has shown promise in neuroprotective studies. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that {1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of {1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol involves a multi-step process that typically begins with the formation of the pyrrole ring followed by the introduction of the methylcyclopropyl group. Key synthetic routes include Pd-catalyzed cross-coupling reactions and cyclopropanation reactions using diazo compounds. The final step involves the introduction of the methanol functional group through a reduction reaction or direct alkylation.

One of the challenges in synthesizing {1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol is achieving high yields while maintaining stereoselectivity. Recent advancements in asymmetric catalysis have significantly improved the efficiency and selectivity of these reactions, making it possible to produce this compound on a larger scale for further research and development.

In terms of safety and handling, {1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol should be stored under appropriate conditions to prevent degradation and ensure stability. It is recommended to store the compound at low temperatures (e.g., 4°C) and protect it from light and moisture. Standard laboratory safety protocols should be followed when handling this compound to minimize any potential risks.

The future prospects for {1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol are promising. Ongoing clinical trials are evaluating its efficacy in treating various inflammatory conditions and neurological disorders. Additionally, researchers are exploring its potential as a lead compound for developing new drugs with improved pharmacological profiles.

In conclusion, {1-(2,4-dimethyl-1H-pyrrol-3-yl)methylcyclopropyl}methanol (CAS No. 2229245-50-3) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of study for chemists and pharmacologists alike. As more research is conducted, it is likely that new insights into its mechanisms of action and therapeutic applications will emerge, further solidifying its importance in the field of medicinal chemistry.